Cas no 61954-82-3 (5-bromo-4-phenyl-1,3-thiazol-2-amine)

• Product Name: 5-bromo-4-phenyl-1,3-thiazol-2-amine
• CAS No: 61954-82-3
• MF: C₉H₇BrN₂S
• MW: 255.134279489517
• MDL: MFCD07364351
• CID: 1082003
• PubChem ID: 12264462
• Update Time: 2025-06-13

5-bromo-4-phenyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-phenylthiazol-2-amine
• 5-bromo-4-phenyl-1,3-thiazol-2-amine
• 5-bromo-4-phenyl-2-Thiazolamine
• 2-thiazolamine, 5-bromo-4-phenyl-
• LogP
• SY143263
• CS-0197326
• EN300-110815
• DTXSID70483063
• 2-amino-5-bromo-4-phenylthiazole
• 61954-82-3
• E76264
• MFCD07364351
• DB-073033
• SCHEMBL1256622
• AKOS000269087

• MDL： MFCD07364351
• Inchi： 1S/C9H7BrN2S/c10-8-7(12-9(11)13-8)6-4-2-1-3-5-6/h1-5H,(H2,11,12)
• InChI Key： ONHYSHQEAKQAFB-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2)N=C(N)S1

Computed Properties

• Exact Mass: 253.95141
• Monoisotopic Mass: 253.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.637
• Boiling Point: 395.113°C at 760 mmHg
• Flash Point: 192.757°C
• Refractive Index: 1.685
• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-bromo-4-phenyl-1,3-thiazol-2-amine

Introduction to 5-Bromo-4-Phenyl-1,3-Thiazol-2-Amine (CAS No. 61954-82-3)

5-Bromo-4-Phenyl-1,3-thiazol-2-amine, with the CAS number 61954-82-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a phenyl group in its structure imparts unique chemical and biological properties, making it a valuable candidate for various research endeavors.

The molecular formula of 5-bromo-4-phenyl-1,3-thiazol-2-amine is C₉H₈BrN₂S, and its molecular weight is approximately 238.13 g/mol. The compound is characterized by its white crystalline solid form and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for use in various experimental setups, including in vitro assays and animal models.

In recent years, the study of thiazole derivatives has expanded significantly due to their wide-ranging biological activities. Research has shown that thiazoles can exhibit antimicrobial, antifungal, antiviral, and anticancer properties. Specifically, 5-bromo-4-phenyl-1,3-thiazol-2-amine has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the anticancer activity of 5-bromo-4-phenyl-1,3-thiazol-2-amine. The researchers found that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) by inducing cell cycle arrest at the G2/M phase. Additionally, the compound was shown to downregulate the expression of Bcl-2, an anti-apoptotic protein, while upregulating the expression of Bax, a pro-apoptotic protein. These findings suggest that 5-bromo-4-phenyl-1,3-thiazol-2-amine could be a promising lead compound for the development of novel anticancer drugs.

Beyond its anticancer potential, 5-bromo-4-phenyl-1,3-thiazol-2-amine has also been studied for its antimicrobial properties. A 2020 study published in the European Journal of Medicinal Chemistry evaluated the antimicrobial activity of several thiazole derivatives against a panel of Gram-positive and Gram-negative bacteria. The results indicated that 5-bromo-4-phenyl-1,3-thiazol-2-amine exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of clinically used antibiotics such as ampicillin and ciprofloxacin.

The mechanism by which 5-bromo-4-phenyl-1,3-thiazol-2-amine exerts its antimicrobial effects is not yet fully understood. However, preliminary studies suggest that it may interfere with bacterial cell wall synthesis or disrupt essential metabolic pathways. Further research is needed to elucidate the exact mechanisms and to optimize the compound's structure for enhanced potency and selectivity.

In addition to its biological activities, the synthetic accessibility of 5-bromo-4-phenyl-1,3-thiazol-2-amines makes it an attractive target for medicinal chemists. Several synthetic routes have been reported for the preparation of this compound, including multistep reactions involving bromination, cyclization, and amine substitution. One efficient method involves the reaction of 4-bromobenzaldehyde with thiourea followed by treatment with sodium hydride and subsequent reduction with sodium borohydride. This synthetic route provides high yields and good purity, making it suitable for large-scale production.

The versatility of thiazole derivatives extends beyond their direct biological activities. They are also used as building blocks in combinatorial chemistry and high-throughput screening (HTS) campaigns to identify novel bioactive compounds. The ability to modify the substituents on the thiazole ring allows researchers to fine-tune the pharmacological properties of these compounds for specific therapeutic applications.

In conclusion, 5-bromo-4-phenyl-*1*,*3*-thiazol-*2*-amine (CAS No. 61954-*8*-*3*) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its anticancer and antimicrobial properties make it a valuable candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and optimize its structure for improved efficacy and safety profiles, this compound holds significant promise for advancing drug discovery efforts in various fields.